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Compound of Interest

Compound Name: L-701324

Cat. No.: B1673932 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical component of laboratory safety and

environmental responsibility. This document provides essential guidance on the proper disposal

procedures for L-701324, a potent and selective antagonist of the glycine site on the NMDA

receptor. Due to its classification as an irritant and its bioactive nature, L-701324 requires

handling and disposal as hazardous chemical waste.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult your institution's specific

safety protocols and the compound's Safety Data Sheet (SDS), if available. Based on the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS), L-701324 is

associated with the following hazards:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

The GHS pictogram for L-701324 is the exclamation mark (GHS07), indicating its irritant

properties.
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Personal Protective Equipment (PPE) is mandatory when handling L-701324. This includes,

but is not limited to:

Safety goggles or a face shield

Chemical-resistant gloves (e.g., nitrile)

A laboratory coat

Respiratory protection (e.g., a fume hood or a fitted respirator) if handling powders or

creating aerosols.

Quantitative Data Summary
For quick reference, the key identifiers and properties of L-701324 are summarized in the table

below.

Property Value

Chemical Name
7-Chloro-4-hydroxy-3-(3-phenoxyphenyl)-1H-

quinolin-2-one

CAS Number 142326-59-8

Molecular Formula C₂₁H₁₄ClNO₃

GHS Hazard Statements H315, H319, H335

GHS Pictogram GHS07 (Exclamation Mark)

Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the safe disposal of L-701324 in

solid form and in solution. This protocol is based on general principles of hazardous waste

management.

Waste Identification and Segregation:
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L-701324 waste must be segregated from non-hazardous and other types of chemical

waste.

Do not mix L-701324 waste with incompatible materials.

Preparing Solid Waste for Disposal:

Collect unadulterated solid L-701324 in its original container or a clearly labeled, sealed,

and chemically compatible container.

For materials contaminated with L-701324 (e.g., weighing paper, gloves, pipette tips),

place them in a designated, sealed plastic bag or container.

Preparing Liquid Waste for Disposal:

Solutions containing L-701324 should be collected in a sealed, leak-proof, and chemically

compatible container (e.g., a glass or polyethylene bottle).

Aqueous solutions should not be disposed of down the drain.

Organic solvent solutions should be collected in an appropriate solvent waste container.

Labeling Hazardous Waste:

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include:

The full chemical name: "L-701324" or "7-Chloro-4-hydroxy-3-(3-phenoxyphenyl)-1H-

quinolin-2-one".

The approximate concentration and quantity of the waste.

The date of accumulation.

The associated hazards (e.g., "Irritant").

Storage of Waste:
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Store the labeled hazardous waste containers in a designated, secure, and well-ventilated

satellite accumulation area.

Ensure secondary containment is used for liquid waste to prevent spills.

Arranging for Pickup and Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Follow all institutional procedures for waste manifest and handover.

Disposal should only be carried out by a licensed hazardous waste disposal company.

Visualizing the Disposal Workflow
The following diagram illustrates the logical flow of the L-701324 disposal procedure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1673932?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Segregation

Containment & Labeling

Storage & Disposal

Start: L-701324 Waste Generated

Don Appropriate PPE

Segregate L-701324 Waste

Solid Waste
(Pure compound, contaminated items)

Liquid Waste
(Solutions)

Package in Labeled,
Sealed Container

Collect in Labeled,
Leak-Proof Container

Label with 'Hazardous Waste',
Chemical Name, Date, Hazards

Store in Designated
Satellite Accumulation Area

Contact Environmental
Health & Safety (EHS)

Arrange for Professional
Waste Pickup

End: Compliant Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of L-701324.
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By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of L-701324, minimizing risks to personnel and the environment, thereby fostering a

culture of safety and building trust in responsible chemical management.

To cite this document: BenchChem. [Proper Disposal of L-701324: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673932#l-701324-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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